2-[4-(3-chlorophenyl)piperazin-1-yl]-7-(3-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[4-(3-chlorophenyl)piperazin-1-yl]-7-(3-methylphenyl)-3H-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C23H21ClN4OS/c1-15-4-2-5-16(12-15)19-14-30-21-20(19)25-23(26-22(21)29)28-10-8-27(9-11-28)18-7-3-6-17(24)13-18/h2-7,12-14H,8-11H2,1H3,(H,25,26,29)
• InChI Key: XZLDSPOKFQUIPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CSC3=C2N=C(NC3=O)N4CCN(CC4)C5=CC(=CC=C5)Cl
• Molecular Formula: C23H21ClN4OS
• Molecular Weight: 437.0 g/mol
• CAS No.: 1242883-94-8

Description

The description of a compound typically includes its IUPAC name, molecular formula, and structural formula. It may also include the compound’s purpose or role, such as whether it’s used in any specific industries or research.

Synthesis Analysis

This involves detailing the methods and processes used to synthesize the compound. It can include the starting materials, reaction conditions, and the sequence of chemical reactions.

Molecular Structure Analysis

This involves determining the physical arrangement of atoms in a molecule. Techniques used can include X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes identifying the reactants and products, the type of reaction (e.g., substitution, addition, elimination), and the reaction conditions.

Physical and Chemical Properties Analysis

This involves determining properties like melting point, boiling point, solubility, density, and refractive index. Chemical properties might include acidity/basicity, reactivity with other substances, and stability.

Mechanism of Action

This is particularly relevant for bioactive compounds. It involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

This involves identifying any risks associated with handling or exposure to the compound, including toxicity, flammability, and environmental impact.

Future Directions

This could involve potential applications or fields of study for the compound, based on its properties and activities. It could also include unresolved questions or challenges related to the compound.